2-(4-Fluorophenyl)-3-hydroxy-4-methylcarbonyl thiophene

• Molecular Formula: C12H9FO2S
• Molecular Weight: 236.26 g/mol
• IUPAC Name: 1-[5-(4-fluorophenyl)-4-hydroxythiophen-3-yl]ethanone
• InChI: InChI=1S/C12H9FO2S/c1-7(14)10-6-16-12(11(10)15)8-2-4-9(13)5-3-8/h2-6,15H,1H3
• InChI Key: QMIDGVNDASJNAV-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CSC(=C1O)C2=CC=C(C=C2)F

Description

2-(4-Fluorophenyl)-3-hydroxy-4-methylcarbonyl thiophene is a useful research compound. Its molecular formula is C12H9FO2S and its molecular weight is 236.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A chloroform (6.3 mL) solution of 2-(4-fluorophenyl)-3-hydroxy-4-methylcarbonyl-2,5-dihydrothiophene (0.63 g, 2.38 mmol, purity: 90%) was cooled to −12° C., and to this solution, a chloroform (1.3 mL) solution of sulfuryl chloride (0.23 mL, 1.2 equivalent amounts) was dropwise added over a period of 6 minutes, followed by stirring at −11° C. for 2 hours. The temperature of the solution was raised to 3° C., and water (1.3 mL) was dropwise added, followed by liquid separation. The obtained chloroform solution was sequentially washed with water, a saturated salt solution, a sodium hydroxide aqueous solution, a saturated sodium thiosulfate aqueous solution and a saturated salt solution, and dried over anhydrous magnesium sulfate. The drying agent was removed by filtration, and the solvent was distilled off to give the desired product as a yellow solid (0.28 g, yield: 50%).